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Compound of Interest

Compound Name:
7alpha,14alpha-

Dihydroxyprogesterone

Cat. No.: B1254110 Get Quote

Technical Support Center: 7alpha,14alpha-
Dihydroxyprogesterone
Important Notice: Information regarding the stability, storage, and handling of 7alpha,14alpha-
dihydroxyprogesterone is not readily available in publicly accessible resources. The following

guidance is based on general best practices for steroid compounds and progesterone

derivatives. Researchers should perform their own stability studies to determine optimal

conditions for their specific applications.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for 7alpha,14alpha-
dihydroxyprogesterone?

A1: While specific data for 7alpha,14alpha-dihydroxyprogesterone is unavailable, similar

steroid hormones should be stored in a cool, dry, and dark place. For long-term storage, it is

generally recommended to keep the compound at -20°C. The container should be tightly

sealed to prevent moisture absorption and oxidation. For short-term storage, refrigeration at 2-

8°C may be sufficient.

Q2: How should I handle 7alpha,14alpha-dihydroxyprogesterone in the laboratory to

minimize degradation?
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A2: To minimize degradation, it is crucial to handle 7alpha,14alpha-dihydroxyprogesterone
with care. Avoid prolonged exposure to light, heat, and air. Use personal protective equipment

(PPE) such as gloves, a lab coat, and safety glasses.[1][2] Weighing and transferring the

compound should be done quickly and in a controlled environment, such as a fume hood, to

minimize exposure to atmospheric conditions.

Q3: What solvents are suitable for dissolving 7alpha,14alpha-dihydroxyprogesterone?

A3: Specific solubility data for 7alpha,14alpha-dihydroxyprogesterone is not available.

However, progesterone and its derivatives are typically soluble in organic solvents such as

ethanol, methanol, acetone, and dimethyl sulfoxide (DMSO). The choice of solvent will depend

on the specific experimental requirements. It is advisable to prepare solutions fresh for each

experiment to avoid potential degradation in solution.

Q4: Are there any known stability issues or degradation pathways for 7alpha,14alpha-
dihydroxyprogesterone?

A4: There is no specific information on the degradation pathways of 7alpha,14alpha-
dihydroxyprogesterone in the available search results. However, steroids, in general, can be

susceptible to oxidation, hydrolysis, and photodegradation. The presence of hydroxyl groups at

the 7-alpha and 14-alpha positions may influence its stability compared to progesterone.
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Issue Potential Cause Recommended Action

Inconsistent experimental

results

Compound degradation due to

improper storage or handling.

Review storage conditions.

Ensure the compound is

stored at the recommended

temperature, protected from

light, and in a tightly sealed

container. Minimize exposure

to ambient conditions during

handling. Prepare fresh

solutions for each experiment.

Loss of compound activity
Degradation of the compound

in solution.

Perform a stability study of

your compound in the chosen

solvent. Consider preparing

aliquots of the stock solution to

avoid repeated freeze-thaw

cycles.

Appearance of unknown peaks

in analysis (e.g., HPLC, LC-

MS)

Presence of degradation

products.

Analyze a freshly prepared

sample as a reference. If new

peaks appear over time, it

indicates degradation. Attempt

to identify the degradation

products to understand the

degradation pathway.

Experimental Protocols
As no specific experimental protocols for 7alpha,14alpha-dihydroxyprogesterone were

found, a general workflow for assessing steroid stability is provided below.
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Caption: General workflow for a forced degradation study to assess compound stability.
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No information was found regarding the specific signaling pathways of 7alpha,14alpha-
dihydroxyprogesterone. Research into its biological activity would be required to elucidate its

mechanism of action. By way of general context, the metabolic pathways of related

progesterone compounds are complex. For instance, progesterone itself can be metabolized

through various hydroxylation and reduction reactions in the body.

Disclaimer: The information provided is for research purposes only and is not intended for

therapeutic or diagnostic use. It is essential to consult relevant safety data sheets (SDS) and

conduct a thorough risk assessment before handling any chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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